Cas no 811431-40-0 (2,2-difluorocyclopropan-1-ol)

• Product Name: 2,2-difluorocyclopropan-1-ol
• CAS No: 811431-40-0
• MF: C₃H₄F₂O
• MW: 94.0600681304932
• CID: 1801986
• PubChem ID: 66787340
• Update Time: 2025-05-21

2,2-difluorocyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 2,2-difluoro-
• 2,2-difluorocyclopropan-1-ol
• SB13515
• AKOS030228940
• CS-0068249
• F17971
• EN300-1067117
• WVWGUSSUFMLWKS-UHFFFAOYSA-N
• 2,2-difluorocyclopropanol
• BCNZWRRCPMSBMO-UHFFFAOYSA-N
• 811431-40-0

• Inchi： 1S/C3H4F2O/c4-3(5)1-2(3)6/h2,6H,1H2
• InChI Key： BCNZWRRCPMSBMO-UHFFFAOYSA-N
• SMILES： FC1(CC1O)F

Computed Properties

• Exact Mass: 94.023
• Monoisotopic Mass: 94.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 79.9±40.0 °C(Predicted)

Additional information on 2,2-difluorocyclopropan-1-ol

2,2-Difluorocyclopropan-1-ol: A Comprehensive Overview

The compound with CAS No 811431-40-0, commonly referred to as 2,2-difluorocyclopropan-1-ol, is a unique organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its cyclopropane ring structure, which is a three-membered ring of carbon atoms, and the presence of two fluorine atoms attached to the same carbon atom in the ring. The hydroxyl group (-OH) is located on the adjacent carbon, making it a cyclopropanol derivative with distinct chemical properties.

2,2-difluorocyclopropan-1-ol exhibits interesting physical and chemical properties due to the electronic effects of the fluorine atoms and the strained cyclopropane ring. The fluorine atoms introduce electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. Additionally, the cyclopropane ring is known for its high ring strain, which can make it more reactive compared to larger cyclic structures. These properties make 2,2-difluorocyclopropan-1-ol a valuable compound in synthetic chemistry and materials science.

Recent studies have explored the potential applications of 2,2-difluorocyclopropan-1-ol in drug discovery and materials synthesis. Researchers have found that this compound can serve as a versatile building block for constructing complex molecular architectures. Its ability to participate in various nucleophilic and electrophilic reactions makes it a valuable intermediate in organic synthesis. For instance, it has been used in the preparation of fluorinated pharmaceutical compounds, where the presence of fluorine atoms can enhance drug potency and bioavailability.

In terms of synthesis, 2,2-difluorocyclopropan-1-ol can be prepared through several methods. One common approach involves the reaction of cyclopropylcarbinols with fluorinating agents under specific conditions. Another method utilizes ring-opening reactions of epoxides or other strained cyclic ethers in the presence of appropriate fluorinating agents. These synthetic routes highlight the versatility of this compound and its accessibility for large-scale production.

The chemical stability of 2,2-difluorocyclopropan-1-ol has also been a topic of interest. Studies have shown that this compound is relatively stable under normal storage conditions but can undergo decomposition under harsh conditions such as high temperatures or strong acidic or basic environments. Its stability makes it suitable for use in various industrial applications where resistance to environmental factors is crucial.

From an environmental perspective, understanding the fate and behavior of 2,2-difluorocyclopropan-1-ol in natural systems is essential for assessing its potential impact on ecosystems. Research indicates that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further studies are needed to fully understand its environmental impact and ensure sustainable practices in its production and use.

In conclusion, 2,2-difluorocyclopropan-1-ol (CAS No 811431-40-0) is a fascinating compound with unique structural features and diverse applications. Its role as a building block in organic synthesis and its potential in drug discovery highlight its importance in modern chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.